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Compound of Interest

Compound Name: Robinetinidin chloride

Cat. No.: B192280 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Robinetinidin chloride, a naturally

occurring anthocyanidin. The document covers its fundamental chemical properties, molecular

structure, available quantitative data, relevant experimental protocols, and its putative role in

key signaling pathways.

Core Chemical Information
Robinetinidin chloride is a flavonoid, specifically an anthocyanidin, recognized for its

antioxidant properties.[1] It is primarily extracted from the heartwood and bark of trees such as

Robinia pseudoacacia.[1]

Molecular Structure
The molecular structure of Robinetinidin chloride is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192280#robinetinidin-chloride-cas-number-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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